Cas no 1250976-52-3 (8-isocyanatoquinoline)
8-isocyanatoquinoline structure
Product Name:8-isocyanatoquinoline
CAS No:1250976-52-3
MF:C10H6N2O
MW:170.16744184494
CID:5187542
PubChem ID:62874028
Update Time:2023-11-24
8-isocyanatoquinoline Chemical and Physical Properties
Names and Identifiers
-
- 8-isocyanatoquinoline
- Quinoline, 8-isocyanato-
-
- Inchi： 1S/C10H6N2O/c13-7-12-9-5-1-3-8-4-2-6-11-10(8)9/h1-6H
- InChI Key： QAWKOMKIQRHOIN-UHFFFAOYSA-N
- SMILES： O=C=NC1=CC=CC2=CC=CN=C21
Computed Properties
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 3
- Heavy Atom Count: 13
- Rotatable Bond Count: 1
- Complexity: 223
- XLogP3: 2.6
- Topological Polar Surface Area: 42.3
8-isocyanatoquinoline Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Enamine | EN300-145079-0.05g |
8-isocyanatoquinoline |
1250976-52-3 | 0.05g |
$311.0 | 2023-02-15 | ||
| Enamine | EN300-145079-0.1g |
8-isocyanatoquinoline |
1250976-52-3 | 0.1g |
$327.0 | 2023-02-15 | ||
| Enamine | EN300-145079-0.25g |
8-isocyanatoquinoline |
1250976-52-3 | 0.25g |
$341.0 | 2023-02-15 | ||
| Enamine | EN300-145079-0.5g |
8-isocyanatoquinoline |
1250976-52-3 | 0.5g |
$356.0 | 2023-02-15 | ||
| Enamine | EN300-145079-1.0g |
8-isocyanatoquinoline |
1250976-52-3 | 1g |
$0.0 | 2023-06-06 | ||
| Enamine | EN300-145079-2.5g |
8-isocyanatoquinoline |
1250976-52-3 | 2.5g |
$726.0 | 2023-02-15 | ||
| Enamine | EN300-145079-5.0g |
8-isocyanatoquinoline |
1250976-52-3 | 5.0g |
$1074.0 | 2023-02-15 | ||
| Enamine | EN300-145079-10.0g |
8-isocyanatoquinoline |
1250976-52-3 | 10.0g |
$1593.0 | 2023-02-15 | ||
| Enamine | EN300-145079-50mg |
8-isocyanatoquinoline |
1250976-52-3 | 50mg |
$587.0 | 2023-09-29 | ||
| Enamine | EN300-145079-100mg |
8-isocyanatoquinoline |
1250976-52-3 | 100mg |
$615.0 | 2023-09-29 |
8-isocyanatoquinoline Related Literature
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P. K. Wawrzyniak,M. T. P. Beerepoot,H. J. M. de Groot,F. Buda Phys. Chem. Chem. Phys., 2011,13, 10270-10279
-
Adeline Huiling Loo,Alessandra Bonanni,Martin Pumera Analyst, 2013,138, 467-471
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M. Sheykhan,S. Khani,S. Shaabanzadeh,M. Joafshan Green Chem., 2017,19, 5940-5948
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Hamid Heydari,Mohammad B. Gholivand New J. Chem., 2017,41, 237-244
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